Cas no 878727-05-0 (8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878727-05-0
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5556859
• PubChem ID: 6493953

8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 878727-05-0
• AKOS016336502
• VU0509532-1
• 6-(2,3-dimethylphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
• F3124-0051
• AKOS000758856
• 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H23N5O3/c1-11-8-7-9-16(13(11)3)25-12(2)10-24-17-18(22-20(24)25)23(6)21(29)26(19(17)28)14(4)15(5)27/h7-10,14H,1-6H3
• InChI Key： IPKICFULKTZHTQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=C(C)C=4C)C(C)=CN23)N(C)C(N1C(C(C)=O)C)=O

Computed Properties

• Exact Mass: 393.18008961g/mol
• Monoisotopic Mass: 393.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.9Ų

Additional information on 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-05-0)

8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-05-0) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential applications in pharmaceutical research and material science. The presence of multiple functional groups, including dimethylphenyl and oxobutan-2-yl moieties, makes this compound a subject of interest for researchers exploring novel bioactive molecules.

The molecular formula of this compound is C₂₁H₂₃N₅O₃, with a molecular weight of approximately 393.44 g/mol. Its structure features a fused imidazo[1,2-g]purine core, which is further substituted with 2,3-dimethylphenyl and 3-oxobutan-2-yl groups. These structural characteristics contribute to its unique physicochemical properties, such as solubility, stability, and reactivity, which are critical for its potential applications.

One of the key areas of interest for 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its potential role in drug discovery. Researchers are investigating its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways. The compound's imidazo[1,2-g]purine scaffold is structurally similar to purine-based drugs, which are widely used in treating various medical conditions. This similarity has sparked interest in its potential as a lead compound for developing new therapeutics.

In addition to pharmaceutical applications, 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is also being explored in material science. Its unique electronic properties, derived from the conjugated system in the imidazo[1,2-g]purine core, make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and sensors. The compound's ability to form stable complexes with metals could further expand its utility in catalytic applications.

The synthesis of 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are essential for its commercial viability. The compound's CAS No. 878727-05-0 serves as a unique identifier, facilitating its procurement and regulatory compliance in research and industrial settings.

From a market perspective, the demand for specialized compounds like 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is growing, driven by advancements in pharmaceutical research and organic electronics. Companies involved in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its potential applications in drug development and advanced materials make it a valuable asset in the chemical industry.

For researchers and professionals seeking detailed information about 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, it is essential to consult reliable sources, such as peer-reviewed journals and chemical databases. The compound's CAS No. 878727-05-0 can be used to access its safety data, spectroscopic data, and other technical specifications. Additionally, staying updated with the latest research trends and patent filings can provide insights into its emerging applications.

In summary, 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-05-0) is a promising compound with diverse potential applications in pharmaceuticals and material science. Its unique structural features and functional groups make it a subject of ongoing research, with the aim of unlocking its full potential in various scientific and industrial domains.